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This guide provides a comparative analysis of the performance of different Bacillus

thuringiensis (Bt) formulations based on data from scientific field and laboratory trials. It is

intended for researchers, scientists, and professionals in drug development to facilitate an

objective evaluation of these biopesticides.

Comparison 1: Dipel® vs. Turex® for Control of
Spodoptera litura (Leaf Worm)
A laboratory study was conducted to evaluate the efficacy of two commercial Bt formulations,

Dipel® (Bacillus thuringiensis subspecies kurstaki) and Turex® (Bacillus thuringiensis

subspecies kurstaki and aizawai), against the early larval instars of the leaf worm, Spodoptera

litura.[1][2]

Data Presentation
The potency of the formulations differed, with Dipel® having a potency of 16,000 i.u./mg and

Turex® having a potency of 32,000 i.u./mg.[1] The higher potency and the combination of
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kurstaki and aizawai subspecies in Turex® are suggested to contribute to its generally higher

mortality rates.[1]

Table 1: Mean Percent Mortality of S. litura Larvae after Exposure to Dipel® and Turex®[1][2]

Larval Instar Formulation
Mean Mortality
after 3 Days (%)

Mean Mortality
after 7 Days (%)

1st Instar Dipel® 19.05 55.95

Turex® 46.43 64.29

2nd Instar Dipel® 6.55 57.74

Turex® 43.45 60.71

3rd Instar Dipel® 4.76 42.86

Turex® 38.69 45.24

The results indicate that larval mortality increased with the duration of exposure.[1][2] Turex®

generally caused significantly higher mortality after 3 days of exposure compared to Dipel®.[1]

[2] After 7 days, Turex® still showed significantly higher mortality rates for the 1st, 2nd, and 3rd

instars.[1] It was also observed that the susceptibility to both biopesticides decreased as the

larval instar increased.[1]

Experimental Protocols
The bioassays were conducted in a laboratory setting using the leaf dip method.[1]

Insect Rearing: S. litura larvae were reared in the laboratory. Egg batches were collected

from tissue paper strips within rearing jars.[1]

Formulations Tested:

Dipel® (Bt subspecies kurstaki), with a potency of 16,000 i.u./mg.[1]

Turex® (Bt subspecies kurstaki and aizawai), with a potency of 32,000 i.u./mg.[1]
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Bioassay Method (Leaf Dip): This method was used to test the efficacy of the formulations

against the early three instars of S. litura.[1]

Data Collection: Mortality of the larvae was recorded after three and seven days of exposure

to the treated leaves.[1][2]

Comparison 2: Foray® 76B AVIO vs. Rapax® AS AIR
for Control of Lymantria dispar (Gypsy Moth)
Field trials were conducted in 2018 and 2019 in cork oak forests to assess the efficacy of two

different Bacillus thuringiensis kurstaki (Btk) strain formulations against gypsy moth larval

populations.[3]

Data Presentation
The two formulations tested were Foray® 76B AVIO (containing Btk strain ABTS-351) and

Rapax® AS AIR (containing Btk strain EG-2348).[3]

Table 2: Larval Density Reduction of L. dispar in Field Trials (21 Days After Application)[3]

Year Treatment Dose (L/ha)
Average Larval
Density Reduction
(%)

2018 Foray® 76B 2.0 ~70

Foray® 76B 2.5 ~70

Rapax® AS AIR 2.0 ~70

2019 Foray® 76B 2.0
Not specified to reach

80%

Foray® 76B 2.5 80

Rapax® AS AIR 2.0
Not specified to reach

80%
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In 2018, all Btk treatments were found to be similarly effective, with no significant differences in

larval density reduction among the different strains and doses.[3] By day 21 post-application,

the average larval density reduction was approximately 70% across all treated plots.[3] In

2019, a larval density reduction of 80% was achieved in the plots treated with Foray 76B at the

higher dose of 2.5 L/ha.[3] Laboratory bioassays confirmed that all tested Btk-based products

were effective against the gypsy moth larvae.[3]

Experimental Protocols
Experimental Design: The field trials included the following treatment groups:

Untreated control

Foray® 76B at a dose of 2.0 L/ha

Foray® 76B at a dose of 2.5 L/ha

Rapax® AS AIR at a dose of 2.0 L/ha.[3]

Application Method: The formulations were applied aerially using a helicopter equipped with

four electronic rotary atomizers, which were adjusted to produce drops of approximately 160

microns in size.[3]

Efficacy Evaluation: The effectiveness of the Btk treatments was determined by assessing

the reduction in larval density at 7, 14, and 21 days after the application in each experimental

plot, compared to the untreated control plots.[3]

Laboratory Bioassay: In addition to the field surveys, larval samples (second and third instar)

were collected from each plot after the treatment. These larvae were then fed foliage from

their respective plots in a laboratory setting to determine mortality rates.[3]

Mandatory Visualizations
Mode of Action of Bacillus thuringiensis δ-endotoxins
The insecticidal activity of Bacillus thuringiensis is primarily due to the production of crystal

(Cry) proteins, also known as δ-endotoxins, during sporulation.[4][5] The following diagram

illustrates the key steps in the mode of action of these toxins against susceptible insect larvae.
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Caption: Mode of action of Bacillus thuringiensis (Bt) δ-endotoxins in susceptible insect larvae.

General Experimental Workflow for Bt Formulation Field
Trials
The successful evaluation of Bt formulations in a field setting requires a structured

experimental approach, from initial planning to final data analysis.
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Caption: A typical experimental workflow for conducting comparative field trials of Bt

formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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